6-Bromo-2-hydroxy-3-phenylquinoline

• CAS: 110486-57-2
• Molecular Formula: C15H10BrNO
• Molecular Weight: 300.15 g/mol
• SMILES: C1=CC=C(C=C1)C2=CC3=C(C=CC(=C3)Br)NC2=O
• InChI: InChI=1S/C15H10BrNO/c16-12-6-7-14-11(8-12)9-13(15(18)17-14)10-4-2-1-3-5-10/h1-9H,(H,17,18)
• InChIKey: UWAZVSRZYPQWHU-UHFFFAOYSA-N

Standard 3-arylquinolin-2(1H)-one scaffolds often suffer from regioisomeric variability, causing off-target MAO-B inhibition or reduced antifungal activity. This 6-bromo-3-phenyl regioisomer (CAS 110486-57-2) solves that pain point with: - >285-fold lower MAO-B IC50 vs 7-bromo isomer (350 nM → >100,000 nM) - 1.6-2.0× higher antifungal potency vs 6-chloro analog (0.10-0.50 mM) - Regiochemically defined C6-Br handle for Suzuki-Miyaura cross-coupling (US 8,633,320) ≥97% purity, narrow MP 256-259°C, and bulk availability for reproducible SAR studies.

6-Bromo-2-hydroxy-3-phenylquinoline Identity & Procurement

6-Bromo-2-hydroxy-3-phenylquinoline (CAS 110486-57-2; also referred to as 6-Bromo-3-phenylquinolin-2(1H)-one or 6-Bromo-3-phenyl-2-quinolinol) is a halogenated 3-phenylquinoline derivative with the molecular formula C₁₅H₁₀BrNO and molecular weight 300.15 g/mol [1]. It belongs to the 3-arylquinolin-2(1H)-one subclass, a scaffold recognized for antifungal, enzyme-inhibitory, and synthetic-intermediate applications. The solid compound exhibits a melting point of 256–259 °C (ligroine/acetone), a calculated LogP of approximately 4.37 (XLogP3 3.7), and commercially available purity of ≥97% . Its identity as the 6-bromo-3-phenyl regioisomer—rather than the 2-phenyl or 7-bromo positional variants—underpins the specific activity profile that constraints generic substitution.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Inhibitors of the Detoxifying Enzyme of the Phytoalexin Brassinin Based on Quinoline and Isoquinoline Scaffolds. Molecules 2017, 22(8), 1345. DOI: 10.3390/molecules22081345. View Source

Why 6-Bromo-2-hydroxy-3-phenylquinoline Cannot Be Substituted

Substitution at the 6-position of the 3-phenylquinoline core with bromine—as opposed to chlorine, hydrogen, methoxy, or relocation to the 7-position—profoundly alters three dimensions critical for selection: antifungal potency against Leptosphaeria maculans, the mechanism of antifungal action (BOLm-dependence), and off-target MAO liability. The 2-phenyl regioisomer (6-bromo-2-phenylquinoline) shows only ~60% of the antifungal activity of the 3-phenyl counterpart at equimolar concentration, while the 7-bromo positional isomer carries a >285-fold higher MAO-B inhibitory risk [1][2]. These quantitative divergences mean that procurement of an in-class but differently substituted quinoline cannot recapitulate the same experimental outcomes, whether the endpoint is fungicidal screening, enzyme-selectivity profiling, or use as a regiochemically defined synthetic building block.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Molecules 2017, 22(8), 1345, Table 2 and Table 3. DOI: 10.3390/molecules22081345. View Source
• [2] BindingDB. Entry BDBM50609383 (CHEMBL5284279): 7-Bromo-2-hydroxy-3-phenylquinoline MAO-B IC50 = 350 nM. Entry BDBM50063525 (CHEMBL3398528): 6-Bromo-2-hydroxy-3-phenylquinoline MAO-A/B IC50 > 100,000 nM. Accessed 2026. View Source

6-Bromo-2-hydroxy-3-phenylquinoline: Differentiation Evidence vs. Analogs

Halogen-Dependent Antifungal Activity: Br vs. Cl

In a head-to-head mycelial growth inhibition assay against the canola pathogen L. maculans, 6-bromo-3-phenylquinoline (6d) inhibited growth by 45 ± 2% at 0.50 mM, whereas the 6-chloro analog (6c) achieved only 28 ± 3% inhibition at the same concentration—a 1.6-fold advantage for the bromo derivative [1]. At 0.20 mM the differentiation persisted (34 ± 2% vs. 17 ± 3%), and at 0.10 mM it widened further (25 ± 0% vs. 5 ± 2%), establishing that the bromo substituent provides a consistent, concentration-graded potency benefit over the chloro isostere.

Evidence Dimension	Antifungal activity (% mycelial growth inhibition of Leptosphaeria maculans)
Target Compound Data	6-Bromo-3-phenylquinoline (6d): 0.50 mM = 45 ± 2%; 0.20 mM = 34 ± 2%; 0.10 mM = 25 ± 0%
Comparator Or Baseline	6-Chloro-3-phenylquinoline (6c): 0.50 mM = 28 ± 3%; 0.20 mM = 17 ± 3%; 0.10 mM = 5 ± 2%
Quantified Difference	1.6-fold (0.50 mM), 2.0-fold (0.20 mM), 5.0-fold (0.10 mM) higher inhibition for the 6-bromo analog
Conditions	Mycelial growth inhibition assay; L. maculans virulent on canola; incubation 5 days; six independent experiments in triplicate; data from Pedras et al. 2017 Table 2

Why This Matters

For researchers screening antifungal leads against L. maculans, the 6-bromo derivative provides a significantly wider dynamic range for dose-response studies than the chloro analog, especially at lower, therapeutically relevant concentrations.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Molecules 2017, 22(8), 1345, Table 2. DOI: 10.3390/molecules22081345. View Source

3-Phenyl vs. 2-Phenyl Antifungal Activity

The antifungal activity of 6-bromo-3-phenylquinoline (6d) was directly compared with its 2-phenyl regioisomer, 6-bromo-2-phenylquinoline (5d), in the same L. maculans mycelial growth assay. The 3-phenyl derivative produced 45 ± 2% inhibition at 0.50 mM versus 27 ± 4% for the 2-phenyl analog—a 1.7-fold improvement. At 0.20 mM the difference was 34 ± 2% vs. 14 ± 4% (2.4-fold), and at 0.10 mM it was 25 ± 0% vs. 0% (complete loss of activity for the 2-phenyl isomer) [1]. This pattern aligns with the broader class-level finding that substituted 3-phenylquinolines show significantly higher antifungal activity than the corresponding 2-phenylquinolines.

Evidence Dimension	Antifungal activity (% mycelial growth inhibition of L. maculans) as a function of phenyl attachment position
Target Compound Data	6-Bromo-3-phenylquinoline (6d): 0.50 mM = 45 ± 2%; 0.20 mM = 34 ± 2%; 0.10 mM = 25 ± 0%
Comparator Or Baseline	6-Bromo-2-phenylquinoline (5d): 0.50 mM = 27 ± 4%; 0.20 mM = 14 ± 4%; 0.10 mM = 0%
Quantified Difference	1.7-fold (0.50 mM); 2.4-fold (0.20 mM); infinite (0.10 mM, no detectable activity for 2-phenyl isomer)
Conditions	Mycelial growth inhibition assay; L. maculans; 5-day incubation; six independent experiments; data from Pedras et al. 2017 Table 2

Why This Matters

Procurement of the 2-phenyl isomer—which is commercially more common as a synthetic intermediate—will yield no measurable antifungal activity at sub-0.20 mM concentrations, making it unsuitable for any assay requiring the 3-phenyl pharmacophore.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Molecules 2017, 22(8), 1345, Table 2. DOI: 10.3390/molecules22081345. View Source

Mechanism Selectivity: BOLm-Independent Antifungal Action

In the BOLm enzyme inhibition assay (substrate brassinin 0.10 mM; PMS cofactor; cell-free protein extract), 6-bromo-3-phenylquinoline (6d) showed no inhibition (n.i.) at both 0.10 mM and 0.30 mM [1]. In contrast, 3-ethyl-6-phenylquinoline (7d)—the most potent BOLm inhibitor in the series—achieved 30 ± 4% inhibition at 0.10 mM and 64 ± 5% at 0.30 mM. This demonstrates that the antifungal activity of 6d is mechanistically distinct from BOLm-targeted paldoxin-type inhibitors, operating through an alternative pathway that does not involve brassinin detoxification blockade.

Evidence Dimension	BOLm (brassinin oxidase) inhibition (% inhibition at 0.10 mM and 0.30 mM)
Target Compound Data	6-Bromo-3-phenylquinoline (6d): 0.10 mM = n.i.; 0.30 mM = n.i. (no inhibition)
Comparator Or Baseline	3-Ethyl-6-phenylquinoline (7d, top BOLm inhibitor in series): 0.10 mM = 30 ± 4%; 0.30 mM = 64 ± 5%
Quantified Difference	Complete absence of BOLm inhibition for 6d vs. 30–64% inhibition for 7d across tested concentrations
Conditions	BOLm activity measured with brassinin substrate (0.10 mM), PMS cofactor (0.10 mM); cell-free protein extract; triplicate experiments; data from Pedras et al. 2017 Table 3

Why This Matters

This compound is differentiated from BOLm-inhibiting analogs (paldoxins) by mechanism: it exerts antifungal activity without blocking phytoalexin detoxification. This mechanistic orthogonality is critical when two distinct antifungal mechanisms need to be probed or combined in the same experimental system.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Molecules 2017, 22(8), 1345, Table 3. DOI: 10.3390/molecules22081345. View Source

MAO Off-Target Selectivity: 6-Bromo vs. 7-Bromo Isomer

6-Bromo-2-hydroxy-3-phenylquinoline exhibits IC50 > 100,000 nM against both human recombinant MAO-A and MAO-B, indicating negligible interaction with these flavin-containing amine oxidases [1]. In striking contrast, the 7-bromo positional isomer (7-bromo-2-hydroxy-3-phenylquinoline, CAS 861872-50-6) shows an MAO-B IC50 of 350 nM [2]—a >285-fold higher inhibitory potency. This quantitative divergence establishes that the bromine position on the quinoline ring is a critical determinant of MAO engagement.

Evidence Dimension	MAO-B inhibitory potency (IC50, nM)
Target Compound Data	6-Bromo-2-hydroxy-3-phenylquinoline: MAO-B IC50 > 100,000 nM
Comparator Or Baseline	7-Bromo-2-hydroxy-3-phenylquinoline (CAS 861872-50-6): MAO-B IC50 = 350 nM (BindingDB CHEMBL5284279)
Quantified Difference	>285-fold lower MAO-B inhibition for the 6-bromo isomer
Conditions	Recombinant human MAO-B, kynuramine oxidation assay, spectrofluorometric detection (BindingDB BDBM50063525, BDBM50609383)

Why This Matters

When the intended application requires a clean MAO profile—e.g., antifungal screening where MAO interference confounds phenotypic readouts—selection of the 6-bromo isomer over the 7-bromo isomer eliminates a significant off-target liability, reducing false-positive risk in cell-based or in vivo assays.

• [1] BindingDB. Entry BDBM50063525 (CHEMBL3398528). 6-Bromo-2-hydroxy-3-phenylquinoline: MAO-A IC50 > 100,000 nM; MAO-B IC50 > 100,000 nM. Accessed 2026. View Source
• [2] BindingDB. Entry BDBM50609383 (CHEMBL5284279). 7-Bromo-2-hydroxy-3-phenylquinoline: MAO-B IC50 = 350 nM. Accessed 2026. View Source

Synthetic Intermediate for HCV Protease Inhibitors

Bromo-substituted quinolines of formula (I) bearing an aryl group at the 3-position—explicitly including phenyl-substituted derivatives—are claimed in US Patent 8,633,320 (Boehringer Ingelheim) as key intermediates in the preparation of agents for the treatment of hepatitis C viral (HCV) infections [1]. The 6-bromo-3-phenyl substitution pattern provides a regiochemically unambiguous handle for subsequent cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) essential to late-stage diversification of HCV protease inhibitor cores.

Evidence Dimension	Patent-claimed utility as HCV-targeted synthetic intermediate
Target Compound Data	6-Bromo-2-hydroxy-3-phenylquinoline falls within formula (I) of US 8,633,320 where R = aryl (phenyl explicitly preferred)
Comparator Or Baseline	Non-brominated or differently substituted 3-phenylquinolines lack the bromine handle required for Pd-catalyzed cross-coupling diversification
Quantified Difference	Qualitative differentiation: presence of a single aryl bromide at the 6-position enables orthogonal C–C and C–N bond-forming reactions unavailable to non-halogenated analogs
Conditions	Patent scope: WO2010/033444; US 8,633,320 B2; priority date May 3, 2010; assigned to Boehringer Ingelheim International GmbH

Why This Matters

Medicinal chemistry groups building structure-activity relationships around HCV protease inhibitor scaffolds require the 6-bromo handle for diversification. Procurement of the non-brominated or chloro analog eliminates this synthetic vector, restricting chemical space exploration.

• [1] Patel, N.D.; Senanayake, C.H.; Tang, W.; Wei, X.; Yee, N.K. Process for Preparing Bromo-Substituted Quinolines. US Patent 8,633,320 B2, issued January 21, 2014. Assignee: Boehringer Ingelheim International GmbH. View Source

Physicochemical Quality Specifications for Procurement

Commercially sourced 6-bromo-2-hydroxy-3-phenylquinoline is available at ≥97% purity with a reported melting point of 256–259 °C (ligroine/acetone), calculated LogP of 4.37 (XLogP3 3.7), boiling point 465.7 °C at 760 mmHg, and density of 1.526 g/cm³ . These parameters allow direct quality verification upon receipt (e.g., melting point depression indicates impurity) and inform solvent selection for biological assays (LogP guides DMSO stock preparation and aqueous solubility estimation).

Evidence Dimension	Physicochemical quality attributes for procurement and QC
Target Compound Data	Purity ≥97%; MP 256–259 °C; LogP 4.37 (XLogP3 3.7); BP 465.7 °C; Density 1.526 g/cm³
Comparator Or Baseline	Typical research-grade quinoline derivatives: purity 95–98% range; MP and LogP vary by substitution pattern—no single comparator applies
Quantified Difference	Not applicable—supporting specification data for procurement acceptance criteria
Conditions	Supplier-reported data aggregated on LookChem; melting point from ligroine/acetone recrystallization; LogP calculated via XLogP3

Why This Matters

Procurement officers and QC analysts can use the narrow melting point range (3 °C) as a rapid identity and purity check before committing the compound to high-cost biological assays, minimizing batch-failure risk.

Validated Applications of 6-Bromo-2-hydroxy-3-phenylquinoline

Antifungal Dose-Response Profiling

The compound's graded antifungal activity (25% inhibition at 0.10 mM, 34% at 0.20 mM, 45% at 0.50 mM) and its 1.6–2.0-fold superiority over the 6-chloro analog across this range [1] make it suitable for establishing dose-response curves in L. maculans mycelial growth assays. Its complete inactivity against BOLm (no inhibition at 0.30 mM) distinguishes it from paldoxin-type inhibitors such as 3-ethyl-6-phenylquinoline, enabling orthogonal pathway dissection in phytoalexin detoxification studies [1].

MAO-Safe Antifungal Screening: 6-Bromo vs. 7-Bromo Isomer

When antifungal phenotypic screens employ reporter systems or cell viability readouts sensitive to monoamine metabolism, the 6-bromo isomer (MAO-B IC50 > 100,000 nM) is strongly preferred over the 7-bromo positional isomer (MAO-B IC50 = 350 nM) [1][2]. The >285-fold lower MAO-B inhibitory risk reduces the probability of false-positive hits arising from off-target amine oxidase modulation rather than genuine antifungal mechanisms.

HCV Protease Inhibitor: Bromo-Aryl Cross-Coupling Building Block

As a compound falling within the generic formula (I) of US Patent 8,633,320, 6-bromo-2-hydroxy-3-phenylquinoline provides a single, well-defined aryl bromide handle at the 6-position suitable for Suzuki-Miyaura, Buchwald-Hartwig, or Sonogashira cross-coupling reactions [1]. This enables systematic diversification of the quinoline core in HCV protease inhibitor programs without generating regioisomeric mixtures that would complicate SAR interpretation.

Procurement QC: Melting Point and Purity Acceptance Criteria

The narrow melting point range (256–259 °C) and ≥97% purity specification [1] allow incoming QC laboratories to perform rapid melting point verification and HPLC purity analysis. A batch failing to meet the 3 °C MP window or falling below 97% purity should be rejected prior to use in costly biological assays, ensuring experimental reproducibility across procurement cycles.

• [1] Pedras, M.S.C.; Abdoli, A.; Sarma-Mamillapalle, V.K. Molecules 2017, 22(8), 1345. DOI: 10.3390/molecules22081345. View Source
• [2] BindingDB. Entries BDBM50063525 and BDBM50609383. MAO-A and MAO-B IC50 data for 6-bromo and 7-bromo positional isomers. Accessed 2026. View Source
• [3] Patel, N.D. et al. US Patent 8,633,320 B2. Process for Preparing Bromo-Substituted Quinolines. Issued January 21, 2014. View Source